Cas no 1805923-07-2 (5-Cyano-3-(difluoromethyl)-2-iodopyridine-4-carboxaldehyde)

• Product Name: 5-Cyano-3-(difluoromethyl)-2-iodopyridine-4-carboxaldehyde
• CAS No: 1805923-07-2
• MF: C₈H₃F₂IN₂O
• MW: 308.023500680923
• CID: 4876505
• Update Time: 2025-07-23

5-Cyano-3-(difluoromethyl)-2-iodopyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-3-(difluoromethyl)-2-iodopyridine-4-carboxaldehyde

• Inchi： 1S/C8H3F2IN2O/c9-7(10)6-5(3-14)4(1-12)2-13-8(6)11/h2-3,7H
• InChI Key： PFXFAAIVJJKSES-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C=O)C(C#N)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 1.3
• Topological Polar Surface Area: 53.8

Additional information on 5-Cyano-3-(difluoromethyl)-2-iodopyridine-4-carboxaldehyde

Introduction to 5-Cyano-3-(difluoromethyl)-2-iodopyridine-4-carboxaldehyde (CAS No. 1805923-07-2)

5-Cyano-3-(difluoromethyl)-2-iodopyridine-4-carboxaldehyde, with the CAS number 1805923-07-2, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic aldehyde features a pyridine core adorned with various functional groups, making it a versatile intermediate in the synthesis of bioactive molecules. The presence of a cyano group, a difluoromethyl substituent, and an iodine atom at strategic positions endows this compound with unique chemical properties that are highly valuable for medicinal chemistry applications.

The compound's structure is particularly intriguing due to the combination of these functional groups. The cyano group not only contributes to the electron-withdrawing nature of the molecule but also serves as a handle for further functionalization through nucleophilic addition reactions. The difluoromethyl group, on the other hand, is renowned for its ability to enhance metabolic stability and binding affinity in drug candidates. This makes 5-Cyano-3-(difluoromethyl)-2-iodopyridine-4-carboxaldehyde an attractive building block for the development of novel therapeutic agents.

In recent years, there has been a surge in interest regarding fluorinated compounds in drug discovery due to their favorable pharmacokinetic profiles. The incorporation of fluorine atoms into drug molecules can lead to improved bioavailability, reduced susceptibility to enzymatic degradation, and enhanced binding interactions with biological targets. The difluoromethyl group, in particular, has been extensively studied for its ability to modulate lipophilicity and metabolic stability. This has led to its widespread use in the design of small-molecule inhibitors and activators.

The iodine atom in 5-Cyano-3-(difluoromethyl)-2-iodopyridine-4-carboxaldehyde provides another layer of reactivity that is beneficial for synthetic chemists. Iodinated pyridines are commonly employed in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are pivotal for constructing complex molecular architectures. These reactions allow for the efficient introduction of diverse substituents at specific positions within the pyridine ring, thereby enabling the synthesis of a wide array of derivatives.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in numerous cellular processes, and their dysregulation is often associated with various diseases, including cancer. Over the past decade, significant progress has been made in designing small-molecule inhibitors targeting kinases. The aldehyde functionality in 5-Cyano-3-(difluoromethyl)-2-iodopyridine-4-carboxaldehyde can be exploited to develop covalent inhibitors, which have shown high efficacy in disrupting kinase activity.

Recent studies have highlighted the importance of covalent kinase inhibitors in overcoming drug resistance. Unlike traditional competitive inhibitors, covalent binders form irreversible bonds with their target enzymes, leading to prolonged inhibition and improved therapeutic outcomes. The iodine atom in this compound can be readily engaged in palladium-catalyzed cross-coupling reactions to introduce various aryl or heteroaryl groups, which can then be further functionalized to generate potent covalent kinase inhibitors.

The cyano group also offers opportunities for further derivatization. For instance, it can be reduced to an amine or converted into a nitrile oxide intermediate, which is useful for generating reactive species that can participate in various chemical transformations. These transformations can be harnessed to develop novel drug candidates with tailored pharmacological properties.

In addition to its applications in kinase inhibition, 5-Cyano-3-(difluoromethyl)-2-iodopyridine-4-carboxaldehyde has potential uses in other therapeutic areas. For example, its structure resembles certain antiviral and antibacterial agents, suggesting that it could be a valuable scaffold for designing new antimicrobial compounds. The combination of electron-withdrawing groups and halogen atoms enhances its interactions with biological targets, making it an ideal candidate for further exploration.

The synthesis of this compound involves multi-step organic transformations that showcase modern synthetic methodologies. Advanced techniques such as transition metal catalysis and flow chemistry have been employed to achieve high yields and purity levels. These synthetic strategies not only highlight the compound's complexity but also demonstrate the advancements in synthetic organic chemistry that enable the production of complex molecules on a scalable basis.

The growing interest in fluorinated compounds has also spurred innovation in synthetic routes leading to 5-Cyano-3-(difluoromethyl)-2-iodopyridine-4-carboxaldehyde. Researchers have developed novel approaches for introducing fluorine atoms into organic molecules with high selectivity and efficiency. These methods have been crucial in expanding the toolkit available for medicinal chemists seeking to optimize their drug candidates.

In conclusion, 5-Cyano-3-(difluoromethyl)-2-iodopyridine-4-carboxaldehyde (CAS No. 1805923-07-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. The combination of functional groups such as the cyano moiety, difluoromethyl substituent, and iodine atom provides numerous opportunities for further chemical manipulation and biological exploration. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of medicinal chemistry innovation.